Cas no 1376435-46-9 (3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine)

• Product Name: 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine
• CAS No: 1376435-46-9
• MF: C₁₁H₂₃NO
• MW: 185.31
• CID: 5208707
• PubChem ID: 66359187
• Update Time: 2026-03-06

3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine

• Inchi： 1S/C11H23NO/c1-5-11(6-2)9(12-4)8-10(11)13-7-3/h9-10,12H,5-8H2,1-4H3
• InChI Key： OBFBZFQVRPRNHC-UHFFFAOYSA-N
• SMILES： C1(NC)CC(OCC)C1(CC)CC

Additional information on 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine

3-Ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine (CAS No. 1376435-46-9): A Comprehensive Overview

3-Ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine (CAS No. 1376435-46-9) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct chemical structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a research tool in academic and industrial settings.

The chemical structure of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine is defined by a cyclobutane ring substituted with an ethoxy group, two ethyl groups, and a methylamino group. The combination of these functional groups imparts unique physical and chemical properties to the molecule, making it an intriguing subject for study. The cyclobutane ring, known for its strained nature, contributes to the compound's reactivity and stability under different conditions.

In recent years, the synthesis and characterization of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine have been extensively studied. Researchers have developed various synthetic routes to produce this compound efficiently and with high purity. One notable method involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the desired substituents. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into its structural stability and reactivity.

The biological activity of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine has been a focal point of numerous studies. Preliminary investigations have indicated that this compound exhibits potential as a modulator of various biological processes. For instance, it has been shown to interact with specific receptors in the central nervous system (CNS), suggesting its utility in the development of drugs for neurological disorders. Additionally, its ability to influence cellular signaling pathways makes it a valuable tool for understanding complex biological mechanisms.

In the context of medicinal chemistry, 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine has been explored as a lead compound for drug discovery. Its unique structure and biological activity make it an attractive candidate for optimization through structure-activity relationship (SAR) studies. By modifying specific functional groups or introducing new substituents, researchers aim to enhance its potency and selectivity while minimizing potential side effects. This approach has led to the identification of several derivatives with improved pharmacological profiles.

The application of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine extends beyond medicinal chemistry into other areas such as materials science and analytical chemistry. In materials science, its unique properties make it a suitable candidate for developing new materials with enhanced performance characteristics. For example, it can be used as a building block for polymers or as a modifier for existing materials to improve their mechanical or thermal properties.

In analytical chemistry, 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine serves as a valuable reference standard for analytical methods development and validation. Its well-defined structure and known properties allow researchers to calibrate instruments and validate analytical procedures with high accuracy and precision. This ensures reliable data generation in various analytical applications.

The environmental impact of 3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine is another important consideration. Studies have shown that this compound is relatively stable under environmental conditions and does not pose significant ecological risks when handled properly. However, best practices in handling and disposal are recommended to minimize any potential environmental impact.

In conclusion, 3-Ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine (CAS No. 1376435-46-9) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and biological activity make it an important subject for ongoing research and development. As new findings continue to emerge, this compound is poised to play a significant role in advancing our understanding of complex chemical systems and developing innovative solutions in various scientific fields.